Cas no 75590-53-3 (4-Ethoxy-7-methylcoumarin)
4-Ethoxy-7-methylcoumarin structure
Product Name:4-Ethoxy-7-methylcoumarin
CAS No:75590-53-3
MF:C12H12O3
MW:204.221883773804
CID:2801213
PubChem ID:688944
Update Time:2025-04-21
4-Ethoxy-7-methylcoumarin Chemical and Physical Properties
Names and Identifiers
-
- DTXSID60351000
- 4-Ethoxy-7-methylcoumarin
- ST060212
- SCHEMBL6337378
- AKOS024283080
- 2H-1-Benzopyran-2-one, 4-ethoxy-7-methyl-
- 75590-53-3
-
- Inchi： 1S/C12H12O3/c1-3-14-10-7-12(13)15-11-6-8(2)4-5-9(10)11/h4-7H,3H2,1-2H3
- InChI Key： UQNGBKYOCBSSOA-UHFFFAOYSA-N
- SMILES： O1C(C=C(C2C=CC(C)=CC1=2)OCC)=O
Computed Properties
- Exact Mass: 204.078644241g/mol
- Monoisotopic Mass: 204.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 35.5Ų
4-Ethoxy-7-methylcoumarin Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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